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Cat. No.: B7775663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TC AQP1 1 is a potent and selective tool compound for studying the physiological and

pathophysiological roles of Aquaporin-1 (AQP1), a water channel protein implicated in a variety

of biological processes. AQP1 is involved in fluid transport, cell migration, angiogenesis, and

signal transduction.[1] Dysregulation of AQP1 has been linked to cancer progression, edema

formation, and other diseases.[1][2][3] TC AQP1 1 provides a valuable pharmacological tool to

investigate the function of AQP1 in these processes. This document provides detailed

application notes and protocols for the use of TC AQP1 1 in physiological research.

Physicochemical Properties and Data Presentation
TC AQP1 1, with the chemical name 3,3'-(1,3-Phenylene)bis(2-propenoic acid), is a small

molecule inhibitor of human AQP1.[4][5] Its properties are summarized in the table below for

easy reference.
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Property Value Reference

Chemical Name
3,3'-(1,3-Phenylene)bis(2-

propenoic acid)
[4]

Molecular Formula C₁₂H₁₀O₄

Molecular Weight 218.21 g/mol

IC₅₀ for hAQP1 8 µM [4]

Purity ≥98% (HPLC) [4]

Solubility Soluble to 100 mM in DMSO

Storage Store at +4°C [4]

Note on Selectivity: While TC AQP1 1 is a potent inhibitor of AQP1, comprehensive quantitative

data on its selectivity against other human aquaporin isoforms (e.g., AQP3, AQP4, AQP9) is

not readily available in the public domain. The discovery of TC AQP1 1 was based on virtual

screening targeting the extracellular entrance of the AQP1 channel, and mutagenesis studies

have indicated that the non-conserved residue Lys36 is crucial for its binding, suggesting a

potential for selectivity.[6] However, researchers should exercise caution and consider

performing their own selectivity profiling if off-target effects on other aquaporins are a concern

in their experimental system.

Mechanism of Action and Signaling Pathways
TC AQP1 1 inhibits the water permeability of AQP1 channels.[4] By blocking the influx and

efflux of water through AQP1, TC AQP1 1 can be used to study cellular processes that are

dependent on rapid water transport.

One of the key signaling pathways influenced by AQP1 is the Wnt/β-catenin pathway, which is

crucial in cancer development and cell migration. AQP1 has been shown to interact with and

stabilize β-catenin, preventing its proteasomal degradation. This leads to the accumulation of

β-catenin in the cytoplasm and its subsequent translocation to the nucleus, where it acts as a

transcriptional co-activator for genes involved in cell proliferation and migration.[6][7][8] While

studies have primarily used genetic knockdown of AQP1 to demonstrate this link, TC AQP1 1
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can be employed as a pharmacological tool to investigate the consequences of AQP1 inhibition

on the Wnt/β-catenin signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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